molecular formula C13H19ClN2O2 B1418049 3-Phenoxy-1-(piperazin-1-yl)propan-1-one hydrochloride CAS No. 80385-33-7

3-Phenoxy-1-(piperazin-1-yl)propan-1-one hydrochloride

Cat. No. B1418049
CAS RN: 80385-33-7
M. Wt: 270.75 g/mol
InChI Key: UCRRWSQZSNYFJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Phenoxy-1-(piperazin-1-yl)propan-1-one hydrochloride is a chemical compound that has been widely studied for its potential applications in scientific research. It is a synthetic compound that can be synthesized using various methods, and its mechanism of action has been investigated in detail. In

Scientific Research Applications

Neuropharmacology: Triple Reuptake Inhibitors

This compound has been studied for its potential as a triple reuptake inhibitor, which could simultaneously inhibit the reuptake of serotonin, norepinephrine, and dopamine transporters (SERT, NET, and DAT). This application could be significant in the development of treatments for disorders like depression and anxiety .

Antibacterial Agents

Research has shown that derivatives of this compound exhibit antibacterial activity against both Gram-negative and Gram-positive microorganisms. This suggests its potential use in developing new antibacterial drugs .

Serotoninergic Activity

Compounds derived from 3-Phenoxy-1-(piperazin-1-yl)propan-1-one hydrochloride have been assessed for their affinity on serotoninergic 5-HT 1A receptors, which is crucial for understanding their therapeutic potential in treating serotonin-related disorders .

Drug Development: Bactericide Alternatives

Novel derivatives of this compound have been synthesized with the aim to create effective bactericide alternatives. These derivatives have shown promising bioactivities and drug-likeness properties in vitro .

Chemical Synthesis: Benzothiazole Derivatives

The compound serves as a precursor in the synthesis of structurally modified benzothiazole derivatives, which are important in various chemical research applications .

Pharmacological Research: Therapeutic Candidates

Phenoxy derivatives, including those related to 3-Phenoxy-1-(piperazin-1-yl)propan-1-one hydrochloride, have been investigated as possible therapeutic candidates due to their diverse pharmacological activities .

Mechanism of Action

Target of Action

The primary targets of 3-Phenoxy-1-(piperazin-1-yl)propan-1-one hydrochloride are the serotonin, norepinephrine, and dopamine transporters (SERT, NET, and DAT, respectively) . These transporters play a crucial role in the reuptake of neurotransmitters, which is a key process in synaptic transmission.

Mode of Action

3-Phenoxy-1-(piperazin-1-yl)propan-1-one hydrochloride acts as a triple reuptake inhibitor , simultaneously inhibiting SERT, NET, and DAT . This inhibition prevents the reuptake of serotonin, norepinephrine, and dopamine, leading to an increased concentration of these neurotransmitters in the synaptic cleft, thereby enhancing neurotransmission.

Biochemical Pathways

By inhibiting the reuptake of serotonin, norepinephrine, and dopamine, 3-Phenoxy-1-(piperazin-1-yl)propan-1-one hydrochloride affects the serotonergic, noradrenergic, and dopaminergic pathways . The downstream effects include enhanced mood and alleviation of depressive symptoms, as these neurotransmitters are associated with feelings of well-being and happiness.

Result of Action

The inhibition of SERT, NET, and DAT by 3-Phenoxy-1-(piperazin-1-yl)propan-1-one hydrochloride results in an increased concentration of serotonin, norepinephrine, and dopamine in the synaptic cleft . This leads to enhanced neurotransmission, which can have various effects at the molecular and cellular level, including improved mood and alleviation of depressive symptoms.

properties

IUPAC Name

3-phenoxy-1-piperazin-1-ylpropan-1-one;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18N2O2.ClH/c16-13(15-9-7-14-8-10-15)6-11-17-12-4-2-1-3-5-12;/h1-5,14H,6-11H2;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UCRRWSQZSNYFJI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1)C(=O)CCOC2=CC=CC=C2.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H19ClN2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

270.75 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Phenoxy-1-(piperazin-1-yl)propan-1-one hydrochloride

CAS RN

80385-33-7
Record name 80385-33-7
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Phenoxy-1-(piperazin-1-yl)propan-1-one hydrochloride
Reactant of Route 2
Reactant of Route 2
3-Phenoxy-1-(piperazin-1-yl)propan-1-one hydrochloride
Reactant of Route 3
Reactant of Route 3
3-Phenoxy-1-(piperazin-1-yl)propan-1-one hydrochloride
Reactant of Route 4
Reactant of Route 4
3-Phenoxy-1-(piperazin-1-yl)propan-1-one hydrochloride
Reactant of Route 5
Reactant of Route 5
3-Phenoxy-1-(piperazin-1-yl)propan-1-one hydrochloride
Reactant of Route 6
Reactant of Route 6
Reactant of Route 6
3-Phenoxy-1-(piperazin-1-yl)propan-1-one hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.